Cas no 99076-67-2 (4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol
• CAS No: 99076-67-2
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6086658
• PubChem ID: 165681535
• Update Time: 2025-10-28

4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol
• 99076-67-2
• EN300-1781747

• Inchi： 1S/C10H13NO5/c1-6(12)3-7-4-8(11(14)15)10(13)9(5-7)16-2/h4-6,12-13H,3H2,1-2H3
• InChI Key： XZXRSMJEMKJMIM-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=C(C(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol

Introduction to 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol (CAS No. 99076-67-2) in Modern Chemical Research

4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol, identified by the chemical abstracts service number 99076-67-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its nitro and hydroxyl functional groups, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxypropyl and methoxy substituents introduces unique reactivity, enabling diverse chemical transformations that are highly relevant to contemporary synthetic methodologies.

The compound's structural features position it as a potential building block for more complex molecules, particularly in the synthesis of bioactive scaffolds. Researchers have been exploring its utility in constructing heterocyclic derivatives, which are widely recognized for their pharmacological properties. The nitro group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or reduce it to an amine group, thereby expanding the compound's synthetic potential.

Recent advancements in green chemistry have prompted investigations into the environmental and biological impact of such intermediates. The 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol structure offers an opportunity to balance reactivity with sustainability. For instance, its solubility profile and metabolic stability have been subjects of study, aiming to optimize its use in processes that minimize waste and hazardous byproducts. Such considerations are critical in aligning chemical synthesis with broader ecological goals.

In the realm of medicinal chemistry, this compound has been scrutinized for its potential as an antimicrobial agent. The nitrophenol moiety is known to exhibit broad-spectrum activity against various pathogens, and modifications to this core structure can enhance or modulate such effects. Preliminary studies have suggested that derivatives of 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol may possess inhibitory properties against bacterial enzymes involved in essential metabolic pathways. This aligns with the ongoing search for novel antibiotics to combat resistant strains.

The role of computational chemistry has become increasingly prominent in the design and optimization of such molecules. Molecular modeling techniques have been employed to predict the binding affinity of 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol analogs to biological targets, aiding in the rational design of lead compounds. These virtual screening approaches have accelerated the discovery process, enabling researchers to focus experimental efforts on the most promising candidates.

Furthermore, the compound's photochemical properties have not been overlooked. The nitro group can participate in photocatalytic reactions under specific conditions, offering a pathway for selective functionalization. This has implications for applications in catalysis and material science, where controlled reactions are essential for achieving desired outcomes without unwanted side effects.

The synthetic pathways leading to 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol itself are another area of active research. Multi-step syntheses involving nucleophilic substitution and condensation reactions have been reported, with efforts focused on improving yields and reducing purification steps. Such optimizations are crucial for scaling up production while maintaining cost-effectiveness and efficiency.

Industrial applications of this compound are also being explored beyond pharmaceuticals. Its derivatives have shown promise as corrosion inhibitors and flame retardants due to their ability to form stable complexes with metal surfaces or interfere with combustion processes. These applications highlight the versatility of nitrophenol-based compounds and their potential contribution to various industries.

The regulatory landscape surrounding such intermediates is continually evolving. While 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol itself may not be classified as a high-risk substance under current guidelines, compliance with safety protocols remains essential during handling and processing. Manufacturers must adhere to best practices in chemical management to ensure worker safety and environmental protection.

In conclusion, 4-(2-hydroxypropyl)-2-methoxy-6-nitrophenol (CAS No. 99076-67-2) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, sustainable chemistry, and industrial applications. As research continues to uncover new possibilities for this compound, its significance is likely to grow further within the chemical community.